![molecular formula C15H10FN5S B286735 3-(2-Fluorobenzyl)-6-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B286735.png)
3-(2-Fluorobenzyl)-6-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(2-Fluorobenzyl)-6-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 3-(2-Fluorobenzyl)-6-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole varies depending on its application. It has been shown to inhibit the growth of bacteria and fungi by interfering with their cell wall synthesis. It has also been found to induce apoptosis in cancer cells by activating caspase enzymes. Additionally, it has been reported to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
Studies have shown that this compound has a low toxicity profile and does not cause significant damage to normal cells. It has been found to have a favorable pharmacokinetic profile, with good bioavailability and metabolic stability. However, further studies are needed to fully understand its biochemical and physiological effects.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 3-(2-Fluorobenzyl)-6-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its versatility. It can be used in various assays to study its different properties. However, one of the limitations is that it is a relatively new compound, and its properties are not fully understood. Therefore, caution must be taken when interpreting the results of experiments involving this compound.
Future Directions
There are several potential future directions for research involving 3-(2-Fluorobenzyl)-6-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of interest is its use as a diagnostic tool for certain diseases. It has also been suggested that this compound could be used in the development of new antibacterial and antifungal agents. Additionally, further studies are needed to fully understand its anti-tumor and anti-inflammatory properties and to explore its potential use in cancer and inflammatory disease treatment.
Conclusion:
In conclusion, this compound is a promising compound with potential applications in various fields of scientific research. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand its properties and potential uses.
Synthesis Methods
The synthesis of 3-(2-Fluorobenzyl)-6-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves a multi-step process that includes the reaction of 2-Fluorobenzylamine with 4-Pyridinecarboxaldehyde to form an intermediate compound. This intermediate compound is further reacted with 1,2,4-Triazole-3-thiol and a suitable oxidizing agent to produce the final product.
Scientific Research Applications
3-(2-Fluorobenzyl)-6-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has shown potential applications in various fields of scientific research. It has been studied for its antibacterial, antifungal, antitumor, and anti-inflammatory properties. It has also been investigated for its potential use as a diagnostic tool for certain diseases.
Properties
Molecular Formula |
C15H10FN5S |
---|---|
Molecular Weight |
311.3 g/mol |
IUPAC Name |
3-[(2-fluorophenyl)methyl]-6-pyridin-4-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C15H10FN5S/c16-12-4-2-1-3-11(12)9-13-18-19-15-21(13)20-14(22-15)10-5-7-17-8-6-10/h1-8H,9H2 |
InChI Key |
KETGKOANYQKTHL-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C(=C1)CC2=NN=C3N2N=C(S3)C4=CC=NC=C4)F |
Canonical SMILES |
C1=CC=C(C(=C1)CC2=NN=C3N2N=C(S3)C4=CC=NC=C4)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.